1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde is a cyclohexane-based aldehyde derivative featuring a but-3-yn-1-yl substituent. The compound’s structure comprises a cyclohexane ring with a carbaldehyde group at position 1 and a terminal alkyne (but-3-yn-1-yl) group extending from the same carbon. This configuration introduces unique electronic and steric properties, making it a versatile intermediate in organic synthesis, particularly for reactions involving alkyne functionalization or cyclohexane ring modifications.
Properties
Molecular Formula |
C11H16O |
|---|---|
Molecular Weight |
164.24 g/mol |
IUPAC Name |
1-but-3-ynylcyclohexane-1-carbaldehyde |
InChI |
InChI=1S/C11H16O/c1-2-3-7-11(10-12)8-5-4-6-9-11/h1,10H,3-9H2 |
InChI Key |
RTTLCOYRLCAMLS-UHFFFAOYSA-N |
Canonical SMILES |
C#CCCC1(CCCCC1)C=O |
Origin of Product |
United States |
Preparation Methods
Comparative Table of Preparation Methods
| Method | Key Reagents/Conditions | Yield (%) | Advantages | Limitations |
|---|---|---|---|---|
| Sonogashira Coupling | PdCl2(PPh3)2, CuI, Et3N, DMF, 40-50 °C | 70-88 | High yields, mild conditions | Requires halogenated precursors |
| Alkylation + Oxidation | But-3-yn-1-yl halide, MnO2 or PCC oxidant | 50-80 | Direct aldehyde formation | Multi-step, oxidation sensitivity |
| Protective Group Strategy + Cyclization | THP protection, Pd catalysis, cyclization | Variable | Enables complex derivatives | Lengthy synthesis, purification |
Research Findings and Notes
- The Sonogashira coupling method is the most commonly reported and efficient route for introducing the but-3-yn-1-yl substituent onto cyclohexane derivatives bearing aldehyde groups.
- Oxidation steps must be carefully controlled to avoid over-oxidation or decomposition of the alkyne moiety.
- Protective group strategies, while more complex, allow for selective functionalization and are useful in multi-functionalized molecule synthesis.
- The aldehyde group’s reactivity facilitates further synthetic transformations, such as nucleophilic additions or cycloadditions, expanding the compound’s utility in medicinal chemistry.
- Purification is typically achieved by flash chromatography on silica gel using solvent gradients such as ethyl acetate/cyclohexane mixtures.
Chemical Reactions Analysis
Types of Reactions: 1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).
Substitution: The but-3-yn-1-yl group can participate in nucleophilic substitution reactions, where the alkyne can be converted to other functional groups.
Common Reagents and Conditions:
Oxidation: KMnO4, CrO3, PCC
Reduction: NaBH4, LiAlH4
Substitution: Various nucleophiles under basic or acidic conditions
Major Products:
Oxidation: 1-(But-3-yn-1-yl)cyclohexane-1-carboxylic acid
Reduction: 1-(But-3-yn-1-yl)cyclohexane-1-methanol
Substitution: Depending on the nucleophile, various substituted cyclohexane derivatives
Scientific Research Applications
1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde involves its reactivity as an aldehyde. The aldehyde group can form Schiff bases with amines, participate in nucleophilic addition reactions, and undergo oxidation-reduction processes. The but-3-yn-1-yl group introduces additional reactivity, allowing for further functionalization and modification.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde with structurally related compounds, focusing on substituent effects, physical properties, and spectroscopic characteristics:
Table 1: Comparative Analysis of Cyclohexane-1-carbaldehyde Derivatives
Key Findings:
Substituent Effects on Physical Properties :
- Aromatic substituents (e.g., 4-chlorophenyl, 4-fluorophenyl) yield solids due to enhanced intermolecular interactions (e.g., π-π stacking, dipole-dipole forces) .
- Alkyne/alkenyl substituents (e.g., but-3-yn-1-yl, but-3-en-2-yl) typically produce oils, likely due to reduced symmetry and weaker intermolecular forces .
Reactivity and Synthetic Yields :
- Higher yields (81–85%) are observed for aryl-substituted derivatives (e.g., 2d, 2m), reflecting efficient coupling methodologies .
- Lower yields (21%) for nitro-substituted derivatives (e.g., 41g) suggest challenges in stereochemical control or nitro-group incorporation .
Spectroscopic Trends :
- The aldehyde proton resonates consistently at δ 9.35–9.55 ppm across derivatives, indicating minimal electronic perturbation from varying substituents .
- Aromatic protons in phenyl-substituted compounds appear at δ 7.25–7.36 ppm, with slight shifts depending on electron-withdrawing groups (e.g., Cl, F) .
Comparative Molecular Features: The but-3-yn-1-yl substituent introduces a terminal alkyne, enabling click chemistry or Sonogashira coupling, unlike saturated alkyl or nitro groups . Cycloheptane analogs (e.g., 1-(But-3-en-2-yl)cycloheptane-1-carbaldehyde) exhibit increased molecular weight (180.29 vs.
Biological Activity
1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde is a compound of interest in medicinal chemistry due to its unique structural features, which include an alkyne functional group and an aldehyde moiety. These components may contribute to various biological activities, making it a candidate for further research in pharmacology and drug development.
Biological Activities
Research indicates that compounds with similar structural characteristics often exhibit a range of biological activities, including:
- Antimicrobial Activity : The presence of the aldehyde group allows for interactions with nucleophilic sites on proteins, potentially leading to antimicrobial properties. Studies have shown that aldehydes can disrupt microbial cell membranes and inhibit growth.
- Antioxidant Properties : Compounds containing alkynes are known for their ability to scavenge free radicals, thus providing protective effects against oxidative stress.
- Anti-inflammatory Effects : Some studies suggest that similar compounds can modulate inflammatory pathways, potentially reducing inflammation markers in vivo.
Structure-Activity Relationship (SAR)
The biological activity of 1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde can be influenced by its structural features. The following table summarizes potential modifications and their expected impacts on activity:
| Modification Type | Structural Change | Expected Activity Impact |
|---|---|---|
| Alkyl Chain Length | Increase or decrease in length | Alters lipophilicity and membrane permeability |
| Functional Group | Addition of hydroxyl or amino | May enhance interaction with biological targets |
| Stereochemistry | Alteration of stereocenters | Can affect receptor binding and efficacy |
Case Study 1: Antimicrobial Activity
A study investigated the antimicrobial properties of related compounds, demonstrating that alkynyl aldehydes exhibited significant activity against various bacterial strains. The mechanism was attributed to the compound's ability to form covalent bonds with bacterial proteins, leading to cell death.
Case Study 2: Antioxidant Activity
Research has shown that compounds with similar structures can effectively scavenge reactive oxygen species (ROS). In vitro assays indicated that 1-(But-3-yn-1-yl)cyclohexane-1-carbaldehyde could reduce ROS levels in cultured cells, suggesting potential applications in oxidative stress-related conditions.
Case Study 3: Anti-inflammatory Potential
In vivo studies have indicated that derivatives of cyclohexane carbaldehydes can reduce inflammation markers in animal models. The modulation of cytokine production was observed, supporting the hypothesis that this compound may have therapeutic potential in inflammatory diseases.
Q & A
Q. What are the optimal synthetic routes for 1-(but-3-yn-1-yl)cyclohexane-1-carbaldehyde, and how can purity be ensured?
To synthesize this compound, consider a multi-step approach:
- Step 1 : Functionalize cyclohexane-1-carbaldehyde with a but-3-yn-1-yl group via Sonogashira coupling or alkyne alkylation, using palladium catalysis under inert conditions .
- Step 2 : Purify intermediates via column chromatography (silica gel, hexane/ethyl acetate gradient) and confirm purity using TLC and GC-MS.
- Step 3 : Final characterization should include H/C NMR (to confirm aldehyde and alkyne protons) and high-resolution mass spectrometry (HRMS) for molecular ion validation.
Q. How can the molecular structure of this compound be unambiguously confirmed?
- X-ray crystallography : Use SHELX suite (SHELXL for refinement) to resolve crystal structures. For twinned crystals, employ the TWIN/BASF commands in SHELXL to refine data .
- Spectroscopic methods : Compare experimental IR carbonyl stretches (≈1700 cm) and C NMR aldehyde signals (≈190–200 ppm) with computational predictions (e.g., DFT calculations).
Advanced Research Questions
Q. How does the steric environment of the cyclohexane ring influence the compound’s reactivity in Diels-Alder reactions?
- Experimental design : React the compound with substituted dienes (e.g., anthracene, furan derivatives) under thermal or Lewis acid-catalyzed conditions.
- Data analysis : Use H NMR to track endo/exo selectivity and HPLC to separate regioisomers. Compare outcomes with computational models (e.g., frontier molecular orbital theory) to rationalize steric effects .
- Contradiction handling : If experimental regioselectivity conflicts with predictions, re-examine solvent effects or transition-state stabilization using DFT (B3LYP/6-31G* level) .
Q. What strategies resolve discrepancies in spectroscopic data during structural elucidation?
Q. How should researchers address batch-to-batch variability in synthetic yields?
Q. What analytical techniques are critical for detecting trace impurities in this compound?
- LC-MS/MS : Use reverse-phase C18 columns with electrospray ionization (ESI) to identify byproducts (e.g., oxidation of the aldehyde to carboxylic acid).
- Quantification : Calibrate against certified reference materials (CRMs) listed in chemical standards databases (e.g., NIST) .
Ethical and Safety Considerations
Q. What safety protocols are recommended for handling this compound’s alkyne and aldehyde functional groups?
- Lab practices : Use inert atmosphere (N/Ar) for alkyne reactions to prevent hazardous polymerization. Store aldehydes under anhydrous conditions with stabilizers (e.g., BHT).
- Waste disposal : Segregate alkyne-containing waste and consult certified biohazard disposal services, as outlined in safety data sheets (SDS) for analogous compounds .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
